Cas no 304868-33-5 (4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester)
304868-33-5 structure
Product Name:4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
CAS No:304868-33-5
MF:C7H9N3O2
MW:167.165261030197
CID:299624
PubChem ID:818455
Update Time:2025-04-19
4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
- 4-Pyrimidinecarboxylicacid,2-amino-6-methyl-,methylester(9CI)
- methyl2-amino-6-methylpyrimidine-4-carboxylate
- 304868-33-5
- AKOS006273108
- methyl 2-amino-6-methylpyrimidine-4-carboxylate
-
- Inchi: 1S/C7H9N3O2/c1-4-3-5(6(11)12-2)10-7(8)9-4/h3H,1-2H3,(H2,8,9,10)
- InChI Key: SLLDMQQVCIJNKE-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(C)=NC(N)=N1)=O
Computed Properties
- Exact Mass: 167.069
- Monoisotopic Mass: 167.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 78.1Ų
4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
304868-33-5 (4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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